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Compound of Interest

Compound Name: N,N-Bis(cyanoethyl)aniline

Cat. No.: B074002 Get Quote

An in-depth guide to the molecular properties of N,N-Bis(cyanoethyl)aniline, this document

provides essential data for researchers, scientists, and professionals in drug development.

Core Molecular Information
N,N-Bis(cyanoethyl)aniline is a chemical compound with the molecular formula C12H13N3.

[1][2][3][4] Its molecular weight is approximately 199.25 g/mol .[1][2][5][6]

Quantitative Data Summary
The following table summarizes the key molecular properties of N,N-Bis(cyanoethyl)aniline.

Property Value

Molecular Formula C12H13N3[1][2][3][4]

Molecular Weight 199.257 g/mol [1]

Monoisotopic Mass 199.110947427 Da[1]

Melting Point 81-84 °C[5]

Chemical Structure and Properties
Below is a diagram illustrating the relationship between the compound's name and its

fundamental molecular properties.
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Molecular properties of N,N-Bis(cyanoethyl)aniline.

Disclaimer: This document is intended for informational purposes for a technical audience. The

experimental protocols for determining the cited data are not detailed here but can be found in

the referenced sources.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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